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For Researchers, Scientists, and Drug Development Professionals

Introduction

UNCG6349 (also known as Ket2) is a synthetic, diethyllysine-containing ligand that specifically
binds to the chromodomain of Chromobox protein homolog 5 (CBX5), also known as HP1a.[1]
[2] CBX5 is a crucial epigenetic reader protein that recognizes and binds to histone H3
methylated at lysine 9 (H3K9me), a hallmark of heterochromatin and transcriptional repression.
By targeting CBX5, UNC6349 serves as a valuable tool for investigating the biological roles of
HP1la in gene regulation, cellular differentiation, and disease pathogenesis. These application
notes provide detailed protocols for cell-based assays to characterize the effects of UNC6349
on CBX5-mediated signaling pathways.

Mechanism of Action

UNCG6349 acts as a competitive antagonist of the CBX5 chromodomain. It mimics the
methylated lysine residue of histone H3, thereby preventing CBX5 from binding to its native
chromatin targets. This disruption of CBXS5 localization and function can lead to the reactivation
of silenced genes and modulation of cellular processes regulated by HP1a. The binding affinity
of UNC6349 to wild-type CBX5 has been determined to be a dissociation constant (KD) of 3.2
HM.[1][2]

Key Signaling Pathways
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Regulation of E2F1 and BIRC5 in EGFR Inhibitor
Resistance

In certain cancer types, such as non-small cell lung cancer (NSCLC), the loss of CBX5 has
been implicated in the development of resistance to Epidermal Growth Factor Receptor
(EGFR) inhibitors. This occurs through the upregulation of the transcription factor E2F1 and its
downstream target, Baculoviral IAP Repeat Containing 5 (BIRC5), an anti-apoptotic protein. By
displacing CBX5, UNC6349 can be used to model this pathway and screen for compounds that
may overcome EGFR inhibitor resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12428173#cell-based-assay-development-with-
unc6349-ket2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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